Cas no 1226459-45-5 (N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide
• CAS No: 1226459-45-5
• MF: C₂₅H₂₅ClN₄O₂
• MW: 448.944604635239
• CID: 5401936
• Update Time: 2025-08-05

N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-4-methylphenyl)-1-(3-cyano-6-ethoxy-4-quinolinyl)-4-piperidinecarboxamide
• N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C25H25ClN4O2/c1-3-32-20-6-7-23-21(13-20)24(18(14-27)15-28-23)30-10-8-17(9-11-30)25(31)29-19-5-4-16(2)22(26)12-19/h4-7,12-13,15,17H,3,8-11H2,1-2H3,(H,29,31)
• InChI Key： FOYJPJYCNQRMGJ-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NC2=CC=C(C)C(Cl)=C2)=O)CC1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 697.2±55.0 °C(Predicted)
• pka: 13.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide

Introduction to N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide (CAS No: 1226459-45-5)

N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. This compound, identified by the CAS number 1226459-45-5, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of both aromatic and heterocyclic moieties in its framework suggests a high degree of versatility, making it a valuable candidate for further investigation in drug discovery and development.

The molecular architecture of N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide encompasses a piperidine ring linked to a quinoline derivative, with substituents that include a chloro and methyl group on the phenyl ring and a cyano group on the quinoline scaffold. This specific arrangement of functional groups contributes to the compound's potential interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The ethoxy group on the quinoline ring further enhances its solubility and bioavailability, which are critical factors in the development of effective therapeutic agents.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The compound N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide is no exception, as it represents a novel class of molecules that may exhibit significant therapeutic potential. Studies have shown that quinoline-based compounds can interfere with essential biological processes in pathogens, making them effective against bacterial and viral infections. Additionally, their ability to modulate cellular signaling pathways has opened up avenues for their use in treating chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the quinoline derivative, followed by functionalization with the piperidine moiety. The introduction of the chloro and methyl groups on the phenyl ring is achieved through selective halogenation and alkylation reactions. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product.

The pharmacological evaluation of N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes associated with cancer cell proliferation. Furthermore, preliminary animal models suggest that it may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight the compound's potential as a lead molecule for further drug development.

The chemical properties of N-(3-chloro-4-methylphenyl)-1-(3-cyano-6-ethoxyquinolin-4-yli)piperidine -carboxamide also make it an attractive candidate for structural modifications aimed at enhancing its pharmacological profile. Researchers can explore various strategies, such as replacing or adding different functional groups, to optimize its binding affinity and selectivity. Computational modeling techniques can be employed to predict how these modifications will affect the compound's interactions with biological targets, thereby accelerating the drug discovery process.

In conclusion, N-(3-chloro - 4-methylphenyl)-1 - (< strong > 3 - cyano - 6 - ethoxyquinolin - 4 - yl strong >) piperidine - 4 - carboxamide (CAS No: < strong > 1226459 - 45 - 5 strong >) is a structurally complex and biologically active compound with significant potential in medicinal chemistry. Its unique combination of functional groups and promising pharmacological properties make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its therapeutic applications in various disease settings.